Cas no 946232-49-1 (4-methoxy-2-methyl-6-4-(propane-1-sulfonyl)piperazin-1-ylpyrimidine)

• Product Name: 4-methoxy-2-methyl-6-4-(propane-1-sulfonyl)piperazin-1-ylpyrimidine
• CAS No: 946232-49-1
• MF: C₁₃H₂₂N₄O₃S
• MW: 314.403781414032
• CID: 6349718
• PubChem ID: 42473845
• Update Time: 2025-11-01

4-methoxy-2-methyl-6-4-(propane-1-sulfonyl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methyl-6-4-(propane-1-sulfonyl)piperazin-1-ylpyrimidine
• 4-methoxy-2-methyl-6-(4-propylsulfonylpiperazin-1-yl)pyrimidine
• 946232-49-1
• 4-methoxy-2-methyl-6-(4-(propylsulfonyl)piperazin-1-yl)pyrimidine
• F2443-0039
• AKOS024648499
• 4-methoxy-2-methyl-6-[4-(propane-1-sulfonyl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C13H22N4O3S/c1-4-9-21(18,19)17-7-5-16(6-8-17)12-10-13(20-3)15-11(2)14-12/h10H,4-9H2,1-3H3
• InChI Key： BAIFXUDYGPFPMZ-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CCN(C2C=C(N=C(C)N=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 314.14126175g/mol
• Monoisotopic Mass: 314.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-methoxy-2-methyl-6-4-(propane-1-sulfonyl)piperazin-1-ylpyrimidine

4-Methoxy-2-Methyl-6-(4-(Propane-1-Sulfonyl)Piperazin-1-Yl)Pyrimidine

The compound 4-methoxy-2-methyl-6-(4-(propane-1-sulfonyl)piperazin-1-yl)pyrimidine (CAS No. 946232-49-1) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms. The structure of this molecule is characterized by a pyrimidine ring substituted with a methoxy group at position 4, a methyl group at position 2, and a piperazine ring at position 6, which is further substituted with a propane sulfonyl group.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-cancer agents. The presence of the methoxy and methyl groups in this compound suggests potential for modulation of electronic properties, which could enhance its bioavailability and pharmacokinetic profile. The piperazine ring, a saturated six-membered amine-containing ring, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable moiety in medicinal chemistry.

The sulfonyl group attached to the piperazine ring introduces additional functionality, such as increased lipophilicity and improved solubility properties. This modification could enhance the compound's ability to penetrate cellular membranes and bind to target proteins with high affinity. Recent research has demonstrated that sulfonylated piperazines are promising candidates for inhibiting various enzymes involved in cancer progression and inflammatory diseases.

From a synthetic perspective, the construction of this compound involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. The synthesis pathway likely begins with the preparation of the pyrimidine core, followed by the introduction of substituents at specific positions. The incorporation of the piperazine ring requires careful control over regioselectivity to ensure the correct placement of substituents.

In terms of applications, 4-methoxy-2-methyl-6-(4-(propane-1-sulfonyl)piperazin-1-yl)pyrimidine has shown promise in preclinical studies as a potential therapeutic agent for treating chronic inflammatory conditions. Its ability to modulate key signaling pathways involved in inflammation suggests that it could serve as a lead compound for developing novel anti-inflammatory drugs. Furthermore, its structural features make it an attractive candidate for exploring its potential as a building block in supramolecular chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound against various biological targets. Molecular docking studies have revealed that the methoxy and methyl groups play a critical role in stabilizing interactions with target proteins, while the sulfonylated piperazine contributes to hydrogen bonding and hydrophobic interactions. These insights are invaluable for guiding further optimization of the compound's structure to improve its therapeutic efficacy.

In conclusion, 4-methoxy-2-methyl-6-(4-(propane-1-sulfonyl)piperazin-1-yl)pyrimidine (CAS No. 946232-49-1) represents an exciting development in organic synthesis and drug discovery. Its unique structural features and functional groups make it a versatile molecule with broad applications in both academic research and industrial settings. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of modern medicine.